Cas no 1187951-06-9 (2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-6a,9-dihydroxy-10b-methyl-4,6-dioxo-,(2S,4aS,6aR,7R,9R,10aS,10bS)-)

2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-6a,9-dihydroxy-10b-methyl-4,6-dioxo-,(2S,4aS,6aR,7R,9R,10aS,10bS)- structure

1187951-06-9 structure

Product Name:2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-6a,9-dihydroxy-10b-methyl-4,6-dioxo-,(2S,4aS,6aR,7R,9R,10aS,10bS)-

CAS No:1187951-06-9

MF:C₁₉H₂₂O₈

MW:378.373186588287

CID:97704

PubChem ID:44130234

Update Time:2025-04-18

2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-6a,9-dihydroxy-10b-methyl-4,6-dioxo-,(2S,4aS,6aR,7R,9R,10aS,10bS)- Chemical and Physical Properties

Names and Identifiers

- 2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-6a,9-dihydroxy-10b-methyl-4,6-dioxo-,(2S,4aS,6aR,7R,9R,10aS,10bS)-
- (2S,4aS,6aR,7R,9R,10aS,10bS)-2-(3-Furyl)-6a,9-dihydroxy-10b-methy l-4,6-dioxododecahydro-2H-benzo[f]isochromene-7-carboxylic acid
- 2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-6a,9-dihydroxy-10b-methyl-4,...
- 2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-6a,9-dihydroxy-10b-methyl-4,6-dioxo-,(2S,4aS,6aR,7R,9R,10aS
- Diosbulbin J
- di-O-propionyl-1,4,3,6-dianhydro-D-glucitol
- diosbulbin I
- [ "" ]
- AKOS032961681
- 1187951-06-9
- FS-10201
- (2S,4aS,6aR,7R,9R,10aS,10bS)-2-(3-Furanyl)dodecahydro-6a,9-dihydroxy-10b-methyl-4,6-dioxo-2H-naphtho[2,1-c]pyran-7-carboxylic acid
- (2S,4aS,6aR,7R,9R,10aS,10bS)-2-(furan-3-yl)-6a,9-dihydroxy-10b-methyl-4,6-dioxo-2,4a,5,7,8,9,10,10a-octahydro-1H-benzo[f]isochromene-7-carboxylic acid
- DTXSID301102620
- (2S,4aS,6aR,7R,9R,10aS,10bS)-2-(furan-3-yl)-6a,9-dihydroxy-10b-methyl-4,6-dioxo-octahydro-1H-naphtho[2,1-c]pyran-7-carboxylic acid
- Inchi： 1S/C19H22O8/c1-18-7-13(9-2-3-26-8-9)27-17(24)12(18)6-15(21)19(25)11(16(22)23)4-10(20)5-14(18)19/h2-3,8,10-14,20,25H,4-7H2,1H3,(H,22,23)/t10-,11-,12+,13-,14-,18+,19-/m0/s1
- InChI Key： VFBSFVHKKKXNHM-JFQAYLLPSA-N
- SMILES： O[C@]12C(C[C@@H]3C(=O)O[C@H](C4=COC=C4)C[C@@]3(C)[C@@H]1C[C@H](C[C@H]2C(=O)O)O)=O

Computed Properties

Exact Mass: 378.13100
Monoisotopic Mass: 378.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 677
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 134A^2
XLogP3: 0.4

Experimental Properties

Color/Form: Powder
Density: 1.5±0.1 g/cm3
Boiling Point: 670.3±55.0 °C at 760 mmHg
Flash Point: 359.2±31.5 °C
PSA: 134.27000
LogP: 1.06570
Vapor Pressure: 0.0±2.2 mmHg at 25°C

2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-6a,9-dihydroxy-10b-methyl-4,6-dioxo-,(2S,4aS,6aR,7R,9R,10aS,10bS)- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-6a,9-dihydroxy-10b-methyl-4,6-dioxo-,(2S,4aS,6aR,7R,9R,10aS,10bS)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3873-1 mg	Diosbulbin J	1187951-06-9		1mg	￥2835.00	2022-04-26
TargetMol Chemicals	TN3873-5 mg	Diosbulbin J	1187951-06-9	98%	5mg	￥ 3,940	2023-07-11
TargetMol Chemicals	TN3873-1 mL * 10 mM (in DMSO)	Diosbulbin J	1187951-06-9	98%	1 mL * 10 mM (in DMSO)	￥ 4040	2023-09-15
TargetMol Chemicals	TN3873-5mg	Diosbulbin J	1187951-06-9		5mg	￥ 3940	2024-07-20
A2B Chem LLC	AE17494-5mg	Diosbulbin J	1187951-06-9	96.0%	5mg	$702.00	2024-04-20
TargetMol Chemicals	TN3873-1 ml * 10 mm	Diosbulbin J	1187951-06-9		1 ml * 10 mm	￥ 4040	2024-07-20

2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)dodecahydro-6a,9-dihydroxy-10b-methyl-4,6-dioxo-,(2S,4aS,6aR,7R,9R,10aS,10bS)- Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

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